![molecular formula C21H26N2O5S B5226790 N-(2-ethyl-6-methylphenyl)-4-methoxy-3-(4-morpholinylsulfonyl)benzamide](/img/structure/B5226790.png)
N-(2-ethyl-6-methylphenyl)-4-methoxy-3-(4-morpholinylsulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-ethyl-6-methylphenyl)-4-methoxy-3-(4-morpholinylsulfonyl)benzamide, also known as E52862, is a small molecule inhibitor that has gained attention in scientific research due to its potential therapeutic applications. E52862 is a selective antagonist of the TRPC6 channel, which is involved in various physiological and pathological processes.
Mechanism of Action
N-(2-ethyl-6-methylphenyl)-4-methoxy-3-(4-morpholinylsulfonyl)benzamide selectively inhibits TRPC6 channels by binding to a specific site on the channel protein. This binding prevents calcium influx into cells, which can lead to various physiological and pathological effects. The exact mechanism of how this compound binds to the TRPC6 channel is still under investigation, but studies suggest that it interacts with the extracellular domain of the channel protein.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound inhibits TRPC6-mediated calcium influx in various cell types, including smooth muscle cells, endothelial cells, and cancer cells. In vivo studies have shown that this compound reduces blood pressure in hypertensive rats and improves renal function in animal models of kidney disease. This compound has also been shown to inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines.
Advantages and Limitations for Lab Experiments
N-(2-ethyl-6-methylphenyl)-4-methoxy-3-(4-morpholinylsulfonyl)benzamide has several advantages for lab experiments. It is a selective inhibitor of TRPC6 channels, which makes it a useful tool for studying the role of TRPC6 channels in various physiological and pathological processes. This compound is also relatively easy to synthesize and purify, which makes it readily available for research. However, this compound has some limitations for lab experiments. It has low solubility in aqueous solutions, which can make it difficult to work with in certain experimental conditions. This compound also has limited stability, which can affect its potency over time.
Future Directions
There are several future directions for research on N-(2-ethyl-6-methylphenyl)-4-methoxy-3-(4-morpholinylsulfonyl)benzamide. One direction is to further investigate the mechanism of action of this compound and how it interacts with the TRPC6 channel protein. Another direction is to study the potential therapeutic applications of this compound in various diseases, such as hypertension, kidney disease, and cancer. Additionally, future research can focus on improving the solubility and stability of this compound, which can enhance its potency and effectiveness in lab experiments.
Synthesis Methods
N-(2-ethyl-6-methylphenyl)-4-methoxy-3-(4-morpholinylsulfonyl)benzamide can be synthesized through a multistep process involving various chemical reactions. The synthesis starts with the reaction between 2-ethyl-6-methylphenol and 4-methoxybenzoyl chloride to form N-(2-ethyl-6-methylphenyl)-4-methoxybenzamide. This intermediate is then reacted with morpholine and p-toluenesulfonyl chloride to form this compound, which is the final product. The purity and yield of the product can be improved through various purification techniques, such as recrystallization and column chromatography.
Scientific Research Applications
N-(2-ethyl-6-methylphenyl)-4-methoxy-3-(4-morpholinylsulfonyl)benzamide has been extensively studied for its potential therapeutic applications in various diseases, such as hypertension, kidney disease, and cancer. TRPC6 channels are involved in regulating calcium influx in cells, which plays a crucial role in various physiological processes. Dysregulation of TRPC6 channels has been linked to the pathogenesis of various diseases. This compound has been shown to selectively inhibit TRPC6 channels, which makes it a potential therapeutic agent for these diseases.
Properties
IUPAC Name |
N-(2-ethyl-6-methylphenyl)-4-methoxy-3-morpholin-4-ylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O5S/c1-4-16-7-5-6-15(2)20(16)22-21(24)17-8-9-18(27-3)19(14-17)29(25,26)23-10-12-28-13-11-23/h5-9,14H,4,10-13H2,1-3H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYIRSBDBXVMAOI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC(=C1NC(=O)C2=CC(=C(C=C2)OC)S(=O)(=O)N3CCOCC3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.